Cas no 2649083-67-8 (4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene)

• Product Name: 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene
• CAS No: 2649083-67-8
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6441540
• PubChem ID: 165868323
• Update Time: 2025-06-28

4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene
• 2649083-67-8
• EN300-1915248

• Inchi： 1S/C11H12BrNO/c1-8-6-9(12)4-5-10(8)11(2,3)13-7-14/h4-6H,1-3H3
• InChI Key： XKTNYCBIHMGAGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene

Introduction to 4-Bromo-1-(2-Isocyanatopropan-2-yl)-2-Methylbenzene (CAS No. 2649083-67-8)

4-Bromo-1-(2-Isocyanatopropan-2-yl)-2-methylbenzene, with the CAS number 2649083-67-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromo substituent, an isocyanate group, and a methyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene can be represented as follows: the benzene ring is substituted with a bromo group at the 4-position, a methyl group at the 2-position, and an isocyanate-functionalized isopropyl group at the 1-position. This arrangement of functional groups imparts unique reactivity and selectivity properties to the molecule, which are crucial for its applications in synthetic chemistry.

In recent years, 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene has been extensively studied for its potential in the development of novel drugs. One of the key areas of research involves its use as an intermediate in the synthesis of small molecules targeting specific biological pathways. For instance, studies have shown that compounds derived from this intermediate can exhibit potent inhibitory activity against enzymes involved in cancer progression and inflammatory diseases.

The isocyanate group in 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene is particularly noteworthy due to its reactivity with nucleophiles such as amines and alcohols. This reactivity allows for the formation of urea and carbamate derivatives, which are important functional groups in many bioactive molecules. The ability to introduce these functional groups through simple chemical reactions makes 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene a valuable building block in drug discovery and development.

Beyond its use in pharmaceuticals, 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene has also found applications in materials science. The bromo substituent can be used as a handle for further functionalization, allowing for the synthesis of polymers and other advanced materials with tailored properties. For example, researchers have explored the use of this compound as a monomer in the preparation of polyurethanes with enhanced mechanical strength and thermal stability.

The synthetic route to 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene typically involves several steps, including bromination, alkylation, and isocyanation reactions. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound. For instance, catalytic systems using metal complexes have been reported to improve yields and reduce waste generation during the synthesis process.

In terms of safety and handling, it is important to note that while 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene is not classified as a hazardous material under current regulations, proper precautions should be taken when handling this compound due to its reactivity with moisture and certain chemicals. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 4-bromo-1-(2-isocyanatopropan-2-yl)-2-methylbenzene are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various scientific and industrial fields. As synthetic methods become more efficient and cost-effective, it is likely that we will see increased adoption of this versatile intermediate in both academic and commercial settings.